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Executive Summary

Ensorb®, a granular absorbent composed primarily of expanded perlite, an amorphous sodium
potassium aluminum silicate, is widely marketed as a universal absorbent for various liquid
spills. This technical guide provides a comprehensive analysis of the safety and compatibility of
Ensorb® with a range of chemical classes commonly found in research, pharmaceutical, and
drug development laboratories. While generally effective and inert, this document will
demonstrate that Ensorb® is not universally safe for all chemical spills. A critical incompatibility
exists with hydrofluoric acid, and its efficacy and safety with other reactive chemicals warrant
careful consideration. This guide synthesizes available technical data, outlines relevant
experimental protocols for absorbent material evaluation, and provides a framework for safe
and effective use in a laboratory setting.

Chemical Composition and Physical Properties

Ensorb® is principally composed of expanded perlite. Perlite is a naturally occurring siliceous
volcanic rock that, when heated rapidly, expands to form a lightweight, porous material.[1][2]
This gives it a high surface area and low bulk density, contributing to its absorbent properties.
The chemical composition is primarily silicon dioxide (SiO2) and aluminum oxide (Al203), with
smaller amounts of various other metal oxides.[1]

Table 1: Typical Chemical Composition of Expanded Perlite
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Component Percentage (%)
Silicon Dioxide (SiO2) 70-75
Aluminum Oxide (Al203) 12-15

Sodium Oxide (Naz20) 3-4

Potassium Oxide (K20) 3-5

Iron Oxide (Fe203) 05-2
Magnesium Oxide (MgO) 0.2-0.7

Calcium Oxide (CaO) 05-15

Loss on Ignition (H20) 3-5

Data compiled from multiple sources.[1]

Expanded perlite is generally considered chemically inert, non-combustible, and has a neutral
pH.[2][3] These properties form the basis of its application as a "universal" absorbent.

Chemical Compatibility Analysis

The primary safety concern with any absorbent is its reactivity with the spilled chemical. An
incompatible absorbent can lead to the generation of toxic gases, excessive heat, or other
hazardous conditions.

Critical Incompatibility: Hydrofluoric Acid

Ensorb® must not be used on hydrofluoric acid (HF) spills. Expanded perlite, being a silicate-
based material, reacts with hydrofluoric acid to produce silicon tetrafluoride (SiF4), a toxic and
corrosive gas.[2]
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Silicon Tetrafluoride (SiFa4) - Toxic Gas

| Reactswith
Ensorb® (Expanded Perlite, SiO2)

Water (H20)

Click to download full resolution via product page

Caption: Reaction of Ensorb® with Hydrofluoric Acid.

General Chemical Resistance

Expanded perlite is generally resistant to a wide range of chemicals. However, its performance
and inertness can be affected by the concentration and temperature of the spilled substance.
The following table summarizes the general compatibility of expanded perlite with common
chemical classes. This information is based on the known properties of silicate materials and
should be used as a guideline. It is imperative to consult the Safety Data Sheet (SDS) of the
spilled chemical and, if necessary, perform a small-scale compatibility test before large-scale
application.

Table 2: Chemical Compatibility of Ensorb® (Expanded Perlite)
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. Compatibility
Chemical Class Examples . Notes
Rating
) Acetic Acid (dilute), )
Acids, Weak o _ Good Generally inert.
Citric Acid
May be slightl
) ) Hydrochloric Acid Y ) i
Acids, Strong Mineral i ] ] ) soluble in
(dilute), Sulfuric Acid Fair to Good
(non-HF) ] concentrated, hot
(dilute) )
acids.[4]
Potential for reaction,
especially at high
) o Nitric Acid ) P Y ) g
Acids, Oxidizing Poor to Fair concentrations and
(concentrated)
temperatures. Use
with caution.
Bases, Weak Ammonium Hydroxide  Good Generally inert.
Soluble in hot,
Sodium Hydroxide, ) concentrated alkalis.
Bases, Strong . _ Poor to Fair _
Potassium Hydroxide [2] Reaction can be
exothermic.
) High absorption
Organic Solvents, Hexane, Toluene, ]
Excellent capacity for
Non-polar Xylene
hydrocarbons.
Organic Solvents, Acetone, Ethanol, Effective in absorbing
Excellent )
Polar Isopropanol polar organic solvents.
Dichloromethane, No known
Halogenated Solvents Excellent ) o
Chloroform incompatibilities.
Oils and Mineral Oil, Hydraulic High absorption
_ Excellent _
Hydrocarbons Fluid capacity.
Aqueous Solutions Salt Solutions, Buffers  Excellent Inert and effective.
Rating Key:
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Excellent: No reaction, effective absorption.

Good: Minor or no reaction, generally safe to use.

Fair: Some potential for reaction, use with caution and pre-testing.

Poor: Incompatible, do not use.

Experimental Protocols for Absorbent Performance

To ensure the efficacy and safety of an absorbent material like Ensorb® for a specific
application, standardized testing is crucial. The American Society for Testing and Materials
(ASTM) has developed standard test methods for evaluating sorbent performance.

ASTM F716 - Standard Test Methods for Sorbent
Performance of Absorbents

This standard is particularly relevant for evaluating the performance of absorbents on chemical
and light hydrocarbon spills.[5][6] Key parameters tested include:

o Absorbent Capacity: The amount of liquid an absorbent can take up.
» Efficiency: The ratio of the absorbed liquid to the amount of absorbent used.

» Retention: The ability of the absorbent to hold onto the absorbed liquid under various
conditions.
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Start: Known mass of absorbent

Introduce known volume of test chemical

:

Allow for absorption

:

Remove saturated absorbent

:

Measure mass of saturated absorbent

:

Calculate Absorbent Capacity

End: Performance Data
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Start: Sample of Absorbent

Immerse in test chemical

l

Incubate at controlled temperature

l

Periodically observe for changes (e.g., discoloration, gas generation, degradation)

l

Analyze for changes in physical properties (e.g., mass, structural integrity)

End: Compatibility Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ensorb® Absorbent: A Technical Evaluation of Chemical
Spill Safety]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238914+#is-ensorb-safe-for-all-chemical-spills]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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